Cas no 1806559-30-7 (3-Bromo-1-(2-ethyl-6-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(2-ethyl-6-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1806559-30-7
• MF: C₁₂H₁₂BrF₃O
• MW: 309.12229347229
• CID: 4976572
• Update Time: 2025-06-11

3-Bromo-1-(2-ethyl-6-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(2-ethyl-6-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C12H12BrF3O/c1-2-8-4-3-5-9(12(14,15)16)11(8)10(17)6-7-13/h3-5H,2,6-7H2,1H3
• InChI Key： WIRANGLDXFNXBO-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(C(F)(F)F)=CC=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(2-ethyl-6-(trifluoromethyl)phenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(2-ethyl-6-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1806559-30-7)

3-Bromo-1-(2-ethyl-6-(trifluoromethyl)phenyl)propan-1-one is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a bromine substituent, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for this compound due to its role in developing novel therapeutics and crop protection agents. The CAS No. 1806559-30-7 serves as a critical identifier for regulatory and sourcing purposes.

The compound's 2-ethyl-6-(trifluoromethyl)phenyl moiety enhances its lipophilicity, which is crucial for improving bioavailability in drug design. Recent trends in medicinal chemistry highlight the growing demand for fluorinated compounds, as they often exhibit enhanced metabolic stability and binding affinity. This aligns with the increasing interest in AI-driven drug discovery, where such building blocks are used to optimize lead compounds. Searches for "trifluoromethylphenyl derivatives" and "bromo ketone applications" have surged, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 3-Bromo-1-(2-ethyl-6-(trifluoromethyl)phenyl)propan-1-one is synthesized via Friedel-Crafts acylation, followed by bromination. Its α-brominated ketone functionality allows for further derivatization through nucleophilic substitution or cross-coupling reactions. These transformations are pivotal in creating heterocyclic scaffolds, a hot topic in green chemistry discussions. Environmental concerns have driven searches for "sustainable bromination methods," underscoring the need for eco-friendly synthesis protocols.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, with the trifluoromethyl group producing distinctive ¹⁹F signals. Quality control is essential, as evidenced by frequent queries about "CAS 1806559-30-7 purity standards." The compound's stability under various storage conditions is another common inquiry, particularly among logistics professionals handling temperature-sensitive reagents.

In material science, the electron-withdrawing nature of the trifluoromethyl group makes this compound useful for designing organic semiconductors. This connects to trending searches about "fluorinated materials for OLEDs," highlighting interdisciplinary applications. Patent literature reveals its utility in photovoltaic materials, further expanding its industrial significance beyond life sciences.

Regulatory databases list CAS 1806559-30-7 with specific handling recommendations, though it remains accessible for research use. The compound's structure-activity relationships (SAR) are frequently studied, as seen in publications exploring "phenylpropanone derivatives as enzyme inhibitors." Such studies align with the pharmaceutical industry's focus on targeted therapies, a dominant theme in 2024's healthcare innovation discussions.

Supply chain transparency for 3-Bromo-1-(2-ethyl-6-(trifluoromethyl)phenyl)propan-1-one is critical, with procurement specialists often searching for "reliable CAS 1806559-30-7 suppliers." The compound's pricing trends correlate with fluorine chemistry market dynamics, another frequently monitored metric. Analytical method development for this molecule also generates substantial interest, particularly regarding HPLC separation techniques for structurally similar analogs.

Emerging applications in bioconjugation chemistry have brought renewed attention to this brominated ketone. Its reactivity with thiol groups makes it suitable for protein labeling strategies—a technique gaining traction in diagnostic assay development. This intersects with popular searches about "small molecule probes for imaging," demonstrating its versatility across research domains.